4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-3-(2,5-dimethylphenyl)benzoic acid
• InChI: InChI=1S/C15H13ClO2/c1-9-3-4-10(2)12(7-9)13-8-11(15(17)18)5-6-14(13)16/h3-8H,1-2H3,(H,17,18)
• InChI Key: KVQKKRXVVRLBGT-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=C(C=CC(=C2)C(=O)O)Cl
• Molecular Formula: C15H13ClO2
• DSSTOX Substance ID: DTXSID70680878
• Molecular Weight: 260.71 g/mol
• CAS RN: 1261889-45-5

Description

4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% (4-Cl-3-DMPB) is a synthetic organic compound used in a variety of scientific research and laboratory experiments. It is a white crystalline solid and is soluble in organic solvents. 4-Cl-3-DMPB is a versatile compound that can be used in a number of applications, including as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a substrate in biochemical and physiological experiments.

Scientific Research Applications

4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% is widely used in a variety of scientific research applications. It can be used as a reagent in organic synthesis, as a catalyst in biochemical reactions, and as a substrate in biochemical and physiological experiments. It is also used in the preparation of a number of pharmaceuticals, such as anti-inflammatory drugs and antiviral drugs. 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% can also be used as an analytical reagent in the detection of certain drugs and metabolites.

Mechanism of Action

The mechanism of action of 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% is not fully understood. However, it is known that it can act as a reagent in organic synthesis, a catalyst in biochemical reactions, and a substrate in biochemical and physiological experiments. It is believed that 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% can act as a proton donor, which can facilitate the transfer of protons between molecules. This can result in the formation of new compounds or the alteration of existing compounds.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% are not fully understood. However, it is known that it can act as a proton donor and can therefore affect the structure and function of molecules. It has also been suggested that 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% may have an effect on the activity of certain enzymes, and may affect the production of certain hormones.

Advantages and Limitations for Lab Experiments

The main advantage of using 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% in laboratory experiments is its versatility. It can be used as a reagent, catalyst, or substrate in a variety of scientific research applications. Additionally, it is relatively easy to synthesize and is widely available. The main limitation of 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% is that its mechanism of action is not fully understood and its biochemical and physiological effects are not well-studied.

Future Directions

There are a number of potential future directions for research involving 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95%. These include further investigation into its mechanism of action, its biochemical and physiological effects, and its potential applications in pharmaceuticals and other areas of scientific research. Additionally, further research could be conducted into the synthesis of 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% and its potential uses in organic synthesis, as a catalyst in biochemical reactions, and as a substrate in biochemical and physiological experiments. Finally, further research could be conducted into the potential toxicity of 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% and its potential side effects.

Synthesis Methods

4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95% can be synthesized by a number of different methods. One method involves the reaction of 2,5-dimethylphenol with chloroacetic acid in the presence of a base such as sodium hydroxide. This reaction results in the formation of the desired product, 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95%. Another method involves the reaction of 2,5-dimethylphenol with chloroacetic anhydride in the presence of a base such as sodium hydroxide. This reaction also results in the formation of 4-Chloro-3-(2,5-dimethylphenyl)benzoic acid, 95%.